Cas no 1269293-27-7 (ethyl 5-bromo-1-tert-butyl-1H-pyrazole-3-carboxylate)

• Product Name: ethyl 5-bromo-1-tert-butyl-1H-pyrazole-3-carboxylate
• CAS No: 1269293-27-7
• MF: C₁₀H₁₅BrN₂O₂
• MW: 275.142301797867
• CID: 3163581
• PubChem ID: 56956188
• Update Time: 2025-04-21

ethyl 5-bromo-1-tert-butyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-bromo-1-tert-butyl-1H-pyrazole-3-carboxylate
• 1269293-27-7
• Ethyl 5-bromo-1-(tert-butyl)-1H-pyrazole-3-carboxylate

• Inchi： 1S/C10H15BrN2O2/c1-5-15-9(14)7-6-8(11)13(12-7)10(2,3)4/h6H,5H2,1-4H3
• InChI Key： VQVXCKCQFJEROB-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)OCC)=NN1C(C)(C)C

Computed Properties

• Exact Mass: 274.03169Da
• Monoisotopic Mass: 274.03169Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 44.1Ų